Cas no 86717-99-9 (2-Oxiraneethanol, α-(4-fluorophenyl)-)

• Product Name: 2-Oxiraneethanol, α-(4-fluorophenyl)-
• CAS No: 86717-99-9
• MF: C₁₀H₁₁FO₂
• MW: 182.191546678543
• CID: 5262210
• PubChem ID: 15096998
• Update Time: 2025-06-09

2-Oxiraneethanol, α-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Oxiraneethanol, α-(4-fluorophenyl)-

• Inchi： 1S/C10H11FO2/c11-8-3-1-7(2-4-8)10(12)5-9-6-13-9/h1-4,9-10,12H,5-6H2
• InChI Key： NSKSPTVGFVLWLS-UHFFFAOYSA-N
• SMILES： C1OC1CC(O)C1C=CC(F)=CC=1

Computed Properties

• Exact Mass: 182.07430775g/mol
• Monoisotopic Mass: 182.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 32.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-Oxiraneethanol, α-(4-fluorophenyl)-

Professional Introduction to 2-Oxiraneethanol, α-(4-fluorophenyl)- (CAS No. 86717-99-9)

2-Oxiraneethanol, α-(4-fluorophenyl)-, identified by the Chemical Abstracts Service Number (CAS No.) 86717-99-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of epoxides, which are widely recognized for their versatile reactivity and utility in synthetic chemistry. The presence of a fluorophenyl group at the α-position of the oxirane ring introduces unique electronic and steric properties, making it a valuable building block for the development of novel molecules.

The 4-fluorophenyl moiety is particularly noteworthy due to its ability to modulate the pharmacokinetic and pharmacodynamic properties of attached molecules. Fluoro-substituted aromatic compounds are frequently employed in medicinal chemistry due to their enhanced metabolic stability and improved binding affinity to biological targets. In the context of 2-Oxiraneethanol, α-(4-fluorophenyl)-, this feature opens up possibilities for designing ligands with tailored interactions, which could be instrumental in addressing various therapeutic challenges.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. The ability to incorporate fluorine atoms into complex molecular frameworks has been pivotal in the development of modern pharmaceuticals. For instance, fluorinated compounds have shown promise in the treatment of neurological disorders, cancer, and infectious diseases. The epoxy group in 2-Oxiraneethanol, α-(4-fluorophenyl)- serves as a versatile handle for further functionalization, allowing chemists to explore diverse chemical space and discover new pharmacologically active agents.

In academic research, this compound has been utilized as a key intermediate in the synthesis of various bioactive molecules. Its reactivity allows for facile ring-opening reactions with nucleophiles, leading to the formation of alcohols, amines, and other functional groups. Such transformations are crucial for constructing complex scaffolds that mimic natural products or designed heterocycles. The combination of the fluorophenyl group and the epoxy functionality provides a rich palette for medicinal chemists to explore structure-activity relationships (SAR).

The pharmaceutical industry has shown particular interest in derivatives of 2-Oxiraneethanol, α-(4-fluorophenyl)-. By leveraging its unique structural features, researchers have synthesized analogs that exhibit improved solubility, bioavailability, and target specificity. For example, fluorinated epoxides have been investigated as potential inhibitors of enzymes involved in inflammatory pathways. These studies highlight the compound's potential as a lead molecule or a component in drug discovery campaigns.

The synthesis of 2-Oxiraneethanol, α-(4-fluorophenyl)- typically involves multi-step processes that require careful optimization to ensure high yields and purity. Modern techniques such as transition metal-catalyzed reactions have been employed to enhance efficiency and minimize byproduct formation. Additionally, green chemistry principles are being increasingly adopted to develop more sustainable synthetic routes. These efforts align with global initiatives aimed at reducing the environmental impact of chemical manufacturing.

The biological activity of compounds derived from 2-Oxiraneethanol, α-(4-fluorophenyl)- has been extensively studied in vitro and in vivo. Preclinical data suggest that certain derivatives exhibit promising effects on biological pathways relevant to human health. For instance, some analogs have demonstrated anti-inflammatory properties by modulating signaling cascades associated with immune responses. Such findings underscore the importance of this compound as a scaffold for developing novel therapeutic agents.

The future prospects for 2-Oxiraneethanol, α-(4-fluorophenyl)- are vast, given its versatility and potential applications across multiple domains. As research continues to uncover new synthetic strategies and biological functions, this compound is likely to remain a cornerstone in medicinal chemistry innovation. Collaborative efforts between academia and industry will be essential in translating these findings into tangible benefits for patients worldwide.